Cas no 1806310-45-1 (Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate
• CAS No: 1806310-45-1
• MF: C₁₀H₅F₃INO₂
• MW: 355.05188536644
• CID: 4951833
• Update Time: 2025-06-08

Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F3INO2/c1-17-9(16)8-5(4-15)2-6(3-7(8)14)10(11,12)13/h2-3H,1H3
• InChI Key： BSMKNAWIOCNHAW-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C#N)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate

Professional Introduction to Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate (CAS No. 1806310-45-1)

Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate (CAS No. 1806310-45-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a cyano group, an iodine substituent, and a trifluoromethyl group, makes it a versatile building block for the development of novel therapeutic agents.

The< strong>nomenclature of this compound follows the systematic rules established by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and consistency in chemical communication. The term "Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate" precisely describes its molecular structure, highlighting the ester functional group attached to a benzoic acid backbone. This precise naming is essential in academic and industrial settings, where accuracy is paramount for research reproducibility and regulatory compliance.

In recent years, the demand for compounds with< strong>halogenated aromatic rings has increased due to their enhanced binding affinity and metabolic stability in drug candidates. The< strong>trifluoromethyl group, in particular, is widely recognized for its ability to improve pharmacokinetic properties such as bioavailability and lipophilicity. Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate leverages these properties, making it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its role in the synthesis of< strong>antimicrobial agents. The cyano group introduces a polar character to the molecule, which can enhance interactions with biological targets. Furthermore, the iodine substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of drugs with tailored biological activities.

The< strong>pharmaceutical industry has shown particular interest in this compound due to its potential applications in oncology research. Preliminary studies suggest that derivatives of Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate exhibit inhibitory effects on certain enzymes implicated in cancer cell proliferation. The trifluoromethyl group's electron-withdrawing nature can modulate enzyme activity, offering a strategic advantage in drug design. Additionally, the benzoate moiety is known to enhance solubility and bioavailability, further bolstering its candidacy as a lead compound.

In academic research, Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate has been utilized as a starting material for exploring novel synthetic pathways. Researchers have demonstrated its utility in generating libraries of substituted benzoates through iterative functionalization strategies. These efforts have not only expanded the chemical toolbox but also provided insights into optimizing reaction conditions for higher yields and selectivity.

The< strong>medicinal chemistry community has also explored the use of this compound in designing kinase inhibitors. Kinases are critical targets in drug discovery due to their involvement in numerous cellular processes. By incorporating Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate into molecular frameworks, scientists have developed candidates that exhibit potent inhibition against specific kinases implicated in diseases such as diabetes and autoimmune disorders.

The< strong>spectroscopic properties of Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate make it an excellent candidate for structural elucidation using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed information about the compound's molecular structure, aiding researchers in confirming synthetic pathways and identifying potential impurities.

In conclusion, Methyl 2-cyano-6-iodo-4-(trifluoromethyl)benzoate represents a valuable asset in modern drug discovery and development. Its unique structural features and functional groups offer numerous opportunities for further exploration and application across various therapeutic areas. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly significant role in advancing pharmaceutical innovation.